Cas no 1807133-96-5 (3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-iodopyridine)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-iodopyridine
• CAS No: 1807133-96-5
• MF: C₇H₄ClF₃IN
• MW: 321.46604347229
• CID: 4799913
• Update Time: 2025-06-29

3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-iodopyridine

• Inchi： 1S/C7H4ClF3IN/c8-2-3-4(12)1-5(6(9)10)13-7(3)11/h1,6H,2H2
• InChI Key： QXFWKUQCWJXZAI-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=NC(=C1CCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-iodopyridine

3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-iodopyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-iodopyridine, with the CAS number 1807133-96-5, is a highly substituted pyridine derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique substitution pattern, featuring a chloromethyl group at position 3, a difluoromethyl group at position 6, a fluoro group at position 2, and an iodine atom at position 4. These substituents contribute to its distinctive electronic and steric properties, making it a valuable building block for various chemical applications.

Recent studies have highlighted the potential of this compound as a versatile intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the construction of heterocyclic frameworks, which are critical components of many pharmaceutical agents. The presence of multiple halogen atoms (chlorine, fluorine, and iodine) in its structure facilitates various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, enabling the creation of complex molecular architectures with high precision.

One of the most promising applications of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-iodopyridine lies in its use as a precursor for developing advanced materials with tailored electronic properties. By incorporating this compound into polymer backbones or as part of covalent organic frameworks (COFs), scientists have demonstrated enhanced charge transport capabilities and improved stability under harsh conditions. These findings suggest that this compound could play a pivotal role in the development of next-generation electronic devices, such as organic light-emitting diodes (OLEDs) and flexible electronics.

In addition to its synthetic utility, this compound has also been investigated for its potential biological activity. Preliminary assays have indicated that it exhibits moderate inhibitory effects against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE). While further studies are required to establish its therapeutic potential, these results underscore the importance of exploring halogenated pyridines as leads for drug discovery.

From a synthetic standpoint, the preparation of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-iodopyridine involves a multi-step process that typically begins with the halogenation of a pyridine ring followed by successive substitution reactions to introduce the desired functional groups. The use of palladium-catalyzed coupling reactions has proven particularly effective in achieving high yields and selectivity during these transformations.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for this compound to enhance scalability and reduce costs. Furthermore, efforts are being made to explore its compatibility with emerging green chemistry practices, such as the use of biodegradable solvents and catalyst recycling strategies.

In conclusion, 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-iodopyridine represents a valuable addition to the arsenal of functionalized pyridines available to chemists today. Its unique combination of substituents endows it with versatile reactivity and tunable properties, making it an attractive candidate for diverse applications across multiple disciplines.